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Compound of Interest

Compound Name: 6-Hydroxy Chlorzoxazone-13C6

Cat. No.: B021243 Get Quote

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 6-Hydroxy Chlorzoxazone-13C6.

The following procedures are designed to ensure the safe handling and disposal of this

compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Hydroxy Chlorzoxazone-13C6 is a stable isotope-labeled version of 6-Hydroxy

Chlorzoxazone. As the isotopic label does not alter the chemical reactivity or toxicity of the

molecule, the safety precautions are identical to those for the unlabeled compound[1]. The

primary hazards associated with the parent compound, 6-hydroxy Chlorzoxazone, are harm if

swallowed, skin irritation, serious eye irritation, and potential respiratory irritation.

Quantitative Hazard Data
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Hazard Classification GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed[2][3]

Skin Irritation H315 Causes skin irritation[2][3]

Eye Irritation H319
Causes serious eye irritation[2]

[3]

Specific Target Organ Toxicity H335 May cause respiratory irritation

LD50 (Oral, Mouse) Not applicable 2,500 mg/kg

LD50 (Intraperitoneal, Mouse) Not applicable 550 mg/kg

Recommended Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed[4]. Based on the known hazards, the following PPE is

recommended:
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PPE Category Specification Rationale

Hand Protection
Nitrile or neoprene gloves[4]

[5].

To prevent skin contact and

irritation[2].

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards[4].

To protect against serious eye

irritation[2].

Skin and Body Protection

Laboratory coat. For larger

quantities or tasks with a

higher risk of exposure, a

disposable gown made of

polyethylene-coated

polypropylene or other

resistant laminate material is

recommended[4].

To prevent skin irritation[2].

Respiratory Protection

Not typically required for small

quantities handled with

adequate ventilation. If dust

formation is likely or ventilation

is inadequate, a NIOSH-

approved N95 respirator or

higher should be used[6].

To prevent respiratory tract

irritation.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to standard laboratory safety practices is crucial when handling 6-Hydroxy
Chlorzoxazone-13C6[1].

Experimental Workflow for Handling 6-Hydroxy Chlorzoxazone-13C6
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Preparation

Handling

Post-Experiment

Consult Safety Data Sheet (SDS)

Don appropriate PPE

Work in a well-ventilated area or fume hood

Weigh and transfer compound carefully to minimize dust

Prepare solutions and conduct experiment

Decontaminate work surfaces

Segregate and label waste

Doff and dispose of PPE correctly

Click to download full resolution via product page

Caption: Workflow for handling 6-Hydroxy Chlorzoxazone-13C6.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b021243?utm_src=pdf-body-img
https://www.benchchem.com/product/b021243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Protocol:

Pre-Experiment Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 6-hydroxy Chlorzoxazone[1].

Ensure all necessary PPE is available and in good condition.

Don the appropriate PPE as outlined in the table above. This includes gloves, a lab coat,

and eye protection[2][4].

Handling the Compound:

All work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation risk[1].

When handling the solid compound, take care to avoid the formation of dust[1][3].

Use appropriate tools (e.g., spatulas, weigh boats) for transferring the powder.

If preparing solutions, add the solid to the solvent slowly to prevent splashing.

Post-Experiment Clean-up:

Decontaminate all surfaces and equipment that may have come into contact with the

compound using an appropriate solvent.

Carefully remove and dispose of all contaminated PPE as outlined in the disposal plan.

Wash hands thoroughly with soap and water after handling is complete[2].

Disposal Plan
As 6-Hydroxy Chlorzoxazone-13C6 is a stable isotope-labeled compound, it is not

radioactive, and therefore, no radiological precautions are necessary for its disposal[1][7]. The

disposal method is dictated by the chemical hazards of the molecule.

Waste Management Logical Flow
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Waste Generated

Is it a sharp?

Is it a liquid?

No

Dispose in a designated sharps container

Yes

Is it a solid?

No

Collect in a labeled, sealed container for chemical waste

Yes

Collect in a labeled, sealed container for chemical waste

Yes

Click to download full resolution via product page

Caption: Decision tree for the disposal of 6-Hydroxy Chlorzoxazone-13C6 waste.

Disposal Procedures:

Segregation:

Do not mix waste containing 6-Hydroxy Chlorzoxazone-13C6 with general laboratory

waste[7].

Keep all waste (solid, liquid, and contaminated PPE) separate from other waste streams.

Labeling and Storage:

All waste containers must be clearly labeled with the contents, including the name "6-
Hydroxy Chlorzoxazone-13C6" and the appropriate hazard symbols.
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Store waste in sealed, compatible containers in a designated and well-ventilated satellite

accumulation area.

Disposal:

Disposal must be carried out in accordance with local, state, and federal regulations for

chemical waste[7].

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the chemical waste.

Do not dispose of this compound down the drain or in the regular trash[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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